Cas no 1087351-72-1 (6-((4-Formylbenzofuran-7-yl)oxy)nicotinonitrile)

• Product Name: 6-((4-Formylbenzofuran-7-yl)oxy)nicotinonitrile
• CAS No: 1087351-72-1
• MF: C₁₅H₈N₂O₃
• MW: 264.23562335968
• CID: 3167579
• PubChem ID: 59401391
• Update Time: 2025-05-24

6-((4-Formylbenzofuran-7-yl)oxy)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[(4-formyl-1-benzofuran-7-yl)oxy]pyridine-3-carbonitrile
• 6-(4-Formylbenzofuran-7-yloxy)nicotinonitrile
• SCHEMBL2986635
• 1087351-72-1
• 6-((4-Formylbenzofuran-7-yl)oxy)nicotinonitrile
• ZLPITFJKLVAGBK-UHFFFAOYSA-N

• Inchi： 1S/C15H8N2O3/c16-7-10-1-4-14(17-8-10)20-13-3-2-11(9-18)12-5-6-19-15(12)13/h1-6,8-9H
• InChI Key： ZLPITFJKLVAGBK-UHFFFAOYSA-N
• SMILES： O1C=CC2C(C=O)=CC=C(C1=2)OC1C=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 264.05349212Da
• Monoisotopic Mass: 264.05349212Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 6-((4-Formylbenzofuran-7-yl)oxy)nicotinonitrile

6-((4-Formylbenzofuran-7-yl)oxy)nicotinonitrile: A Comprehensive Overview

The compound 6-((4-formylbenzofuran-7-yl)oxy)nicotinonitrile, identified by the CAS number 1087351-72-1, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising functional attributes. In this article, we delve into the synthesis, characterization, and applications of this compound, while also exploring its role in cutting-edge research.

The molecular structure of 6-((4-formylbenzofuran-7-yl)oxy)nicotinonitrile is characterized by a benzofuran ring system, which is a fused bicyclic structure consisting of a benzene ring and a furan ring. The presence of the formyl group (-CHO) at the 4-position of the benzofuran ring introduces additional reactivity and functional versatility to the molecule. The nicotinonitrile moiety, on the other hand, contributes to the compound's electronic properties and potential for use in electronic materials.

Recent studies have highlighted the importance of CAS No. 1087351-72-1 in the field of materials science, particularly in the development of advanced organic semiconductors. Researchers have demonstrated that this compound exhibits excellent charge transport properties, making it a strong candidate for use in organic field-effect transistors (OFETs). The integration of the benzofuran and nicotinonitrile groups into a single molecule has been shown to enhance both electron mobility and stability under operational conditions.

In addition to its electronic applications, 6-(4-formylbenzofuran-7-yloxy)nicotinonitrile has also been explored for its potential in medicinal chemistry. The compound's ability to interact with biological systems has been investigated in preclinical studies, where it has shown promise as a modulator of key cellular pathways. Its unique structure allows for selective binding to specific protein targets, which could pave the way for the development of novel therapeutic agents.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to achieve high yields and purity levels. The optimization of these synthetic routes has been a focal point in recent studies, with particular emphasis on reducing reaction times and minimizing waste generation.

From an environmental standpoint, the eco-friendliness of CAS No. 1087351-based materials has been evaluated in several life cycle assessments (LCAs). These assessments have revealed that the compound's production process has a relatively low carbon footprint compared to traditional semiconductor materials. This finding aligns with global efforts to develop sustainable technologies that minimize environmental impact.

In conclusion, 6-(4-formylbenzofuranoyl oxy)nicotinonitrile, with its unique chemical structure and diverse functional properties, represents a significant advancement in modern chemistry. Its applications span across multiple disciplines, from electronics to medicine, underscoring its versatility as a research tool and industrial material. As research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in shaping future technological innovations.